Cas no 1803998-71-1 (2-Amino-5-(difluoromethyl)-4-(trifluoromethyl)pyridine)

• Product Name: 2-Amino-5-(difluoromethyl)-4-(trifluoromethyl)pyridine
• CAS No: 1803998-71-1
• MF: C₇H₅F₅N₂
• MW: 212.120018720627
• CID: 4846024
• Update Time: 2025-06-07

2-Amino-5-(difluoromethyl)-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(difluoromethyl)-4-(trifluoromethyl)pyridine

• Inchi： 1S/C7H5F5N2/c8-6(9)3-2-14-5(13)1-4(3)7(10,11)12/h1-2,6H,(H2,13,14)
• InChI Key： FBJKHBCSUBJWQY-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N)N=CC=1C(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 193
• XLogP3: 2
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-5-(difluoromethyl)-4-(trifluoromethyl)pyridine

Introduction to 2-Amino-5-(difluoromethyl)-4-(trifluoromethyl)pyridine (CAS No. 1803998-71-1)

2-Amino-5-(difluoromethyl)-4-(trifluoromethyl)pyridine is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile structural properties and potential biological activities. This compound, identified by the chemical abstracts service number CAS No. 1803998-71-1, features a pyridine core substituted with amino, difluoromethyl, and trifluoromethyl groups, which collectively contribute to its unique chemical reactivity and functionalization capabilities. The presence of multiple fluorine atoms enhances its lipophilicity and metabolic stability, making it an attractive scaffold for drug discovery initiatives.

The synthesis of 2-Amino-5-(difluoromethyl)-4-(trifluoromethyl)pyridine typically involves multi-step organic transformations, often starting from commercially available pyridine precursors. Key synthetic strategies include nucleophilic substitution reactions, halogenation, and subsequent functional group modifications. The introduction of the difluoromethyl and trifluoromethyl groups is particularly critical, as these substituents are known to improve pharmacokinetic profiles by increasing binding affinity to biological targets and reducing susceptibility to enzymatic degradation. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to achieve high yields and purity levels.

In recent years, 2-Amino-5-(difluoromethyl)-4-(trifluoromethyl)pyridine has been explored as a key intermediate in the development of novel therapeutic agents. Its structural motif is found in several pharmacologically active compounds that exhibit inhibitory effects on various enzymes and receptors. For instance, derivatives of this compound have shown promise in targeting kinases and other signaling proteins involved in cancer progression. The fluorinated pyridine core is particularly valuable in medicinal chemistry due to its ability to modulate electronic properties and enhance interactions with biological macromolecules.

One of the most compelling aspects of 2-Amino-5-(difluoromethyl)-4-(trifluoromethyl)pyridine is its potential in designing next-generation agrochemicals. Fluorinated heterocycles are widely recognized for their efficacy in pest control and crop protection applications. The compound’s unique combination of substituents may confer resistance to degradation by environmental factors, thereby extending its activity window. Research has demonstrated that structurally similar compounds can act as potent inhibitors of plant pathogens, offering a sustainable alternative to traditional agrochemicals.

The pharmacological profile of 2-Amino-5-(difluoromethyl)-4-(trifluoromethyl)pyridine has been further investigated through computational modeling and experimental validation. Molecular docking studies have revealed its binding affinity to several protein targets, including those implicated in inflammatory diseases and neurological disorders. The presence of both electron-withdrawing and lipophilic groups optimizes its interaction with these targets, suggesting therapeutic potential in conditions such as Alzheimer’s disease and rheumatoid arthritis. Preclinical studies are ongoing to evaluate its efficacy and safety profile in vivo.

From an industrial perspective, the demand for high-purity 2-Amino-5-(difluoromethyl)-4-(trifluoromethyl)pyridine has driven advancements in large-scale synthesis technologies. Continuous flow chemistry has emerged as a promising approach for producing this compound efficiently while minimizing waste generation. Such innovations align with global efforts to promote green chemistry principles in pharmaceutical manufacturing. Additionally, process optimization strategies have focused on enhancing yield and reducing costs without compromising quality, ensuring accessibility for broader research applications.

The role of 2-Amino-5-(difluoromethyl)-4-(trifluoromethyl)pyridine extends beyond drug discovery into materials science. Fluorinated pyridines are integral components in designing advanced materials with applications ranging from organic electronics to liquid crystals. The electron-deficient nature of the pyridine ring, combined with the electron-withdrawing effects of fluorinated substituents, makes it an excellent candidate for modulating material properties such as charge transportability and thermal stability.

Future directions in the study of 2-Amino-5-(difluoromethyl)-4-(trifluoromethyl)pyridine include exploring its role in targeted therapy strategies such as immunotherapy. Preliminary data suggest that fluorinated pyridines can enhance the efficacy of immunotherapeutic agents by improving their targeting specificity and reducing off-target effects. By leveraging structural modifications based on this scaffold, researchers aim to develop novel immunocytokines and checkpoint inhibitors that could revolutionize cancer treatment paradigms.

In conclusion,2-Amino-5-(difluoromethyl)-4-(trifluoromethyl)pyridine (CAS No. 1803998-71-1) represents a multifaceted compound with significant potential across multiple domains of science and industry. Its unique structural features make it a valuable building block for pharmaceuticals, agrochemicals, and advanced materials alike. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of innovation in synthetic chemistry and applied sciences.